Cas no 78061-03-7 (H-THR-OTBU ACOH)

• Product Name: H-THR-OTBU ACOH
• CAS No: 78061-03-7
• MF: C₁₀H₂₁NO₅
• MW: 235.277443647385
• CID: 551444
• PubChem ID: 88729885
• Update Time: 2025-04-19

H-THR-OTBU ACOH Chemical and Physical Properties

Names and Identifiers

• H-THR-OTBU ACOH
• L-THREONINE T-BUTYL ESTER ACETATE
• SCHEMBL11134328
• (2S,3R)-tert-butyl 2-amino-3-hydroxybutanoate acetate
• H-Thr-OtBu.ACOH
• 78061-03-7

• Inchi： 1S/C8H17NO3.C2H4O2/c1-5(10)6(9)7(11)12-8(2,3)4;1-2(3)4/h5-6,10H,9H2,1-4H3;1H3,(H,3,4)/t5-,6+;/m1./s1
• InChI Key： ZGPKATWUZGSUFK-IBTYICNHSA-N
• SMILES： O(C([C@H]([C@@H](C)O)N)=O)C(C)(C)C.OC(C)=O

Computed Properties

• Exact Mass: 235.14200
• Monoisotopic Mass: 235.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 109.85000
• LogP: 0.82740